Cas no 275383-94-3 (3-Pyridinemethanol, 2-chloro-6-phenyl-)

• Product Name: 3-Pyridinemethanol, 2-chloro-6-phenyl-
• CAS No: 275383-94-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 4914480
• Update Time: 2025-06-14

3-Pyridinemethanol, 2-chloro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 2-chloro-6-phenyl-
• 2-Chloro-6-phenylpyridine-3-methanol
• (2-chloro-6-phenylpyridin-3-yl)methanol
• (2-chloro-6-phenyl-pyridin-3-yl)-methanol

• Inchi： 1S/C12H10ClNO/c13-12-10(8-15)6-7-11(14-12)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： KUXNFYBSDROMQA-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinemethanol, 2-chloro-6-phenyl-

Research Brief on 3-Pyridinemethanol, 2-chloro-6-phenyl- (CAS: 275383-94-3): Recent Advances and Applications

The compound 3-Pyridinemethanol, 2-chloro-6-phenyl- (CAS: 275383-94-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. Recent studies highlight its role as a key intermediate in the synthesis of novel kinase inhibitors and its emerging applications in targeted cancer therapies.

Recent advancements in synthetic chemistry have optimized the production of 3-Pyridinemethanol, 2-chloro-6-phenyl-, with improved yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, reducing byproduct formation and enhancing scalability. This breakthrough is particularly relevant for industrial-scale production, addressing previous challenges in cost and efficiency. Additionally, the compound's structural features, including the chloro and phenyl substituents, have been explored for their role in modulating biological activity.

Pharmacological investigations have revealed that 3-Pyridinemethanol, 2-chloro-6-phenyl- exhibits promising inhibitory effects on specific protein kinases involved in cancer cell proliferation. For instance, a preclinical study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in suppressing tumor growth in vitro by targeting the PI3K/AKT/mTOR pathway. These findings underscore its potential as a scaffold for developing next-generation kinase inhibitors, with ongoing research focusing on structure-activity relationship (SAR) optimization to enhance selectivity and reduce off-target effects.

Beyond oncology, this compound has also been investigated for its applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience identified its neuroprotective properties in models of Parkinson's disease, attributed to its ability to modulate oxidative stress and inflammation. These multidisciplinary applications highlight the compound's broad therapeutic potential, though further clinical validation is required to translate these findings into viable treatments.

In conclusion, 3-Pyridinemethanol, 2-chloro-6-phenyl- (CAS: 275383-94-3) represents a versatile and pharmacologically active compound with significant implications for drug development. Continued research into its synthetic pathways, mechanistic insights, and therapeutic applications will be critical to unlocking its full potential in addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration to advance its clinical translation.